Cas no 1105220-84-5 (3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide)

• Product Name: 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide
• CAS No: 1105220-84-5
• MF: C₁₄H₁₂Cl₂FNO₃S
• MW: 364.21938419342
• CID: 6233997
• PubChem ID: 30867059
• Update Time: 2025-06-14

3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide
• AKOS024512466
• VU0646467-1
• F5529-0116
• 3,4-dichloro-N-(2-(4-fluorophenoxy)ethyl)benzenesulfonamide
• 3,4-dichloro-N-[2-(4-fluorophenoxy)ethyl]benzenesulfonamide
• 1105220-84-5
• 3,4-dichloro-N-[2-(4-fluorophenoxy)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C14H12Cl2FNO3S/c15-13-6-5-12(9-14(13)16)22(19,20)18-7-8-21-11-3-1-10(17)2-4-11/h1-6,9,18H,7-8H2
• InChI Key： WAYIFRHJEDHHKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCCOC1C=CC(=CC=1)F)(=O)=O)Cl

Computed Properties

• Exact Mass: 362.9898980g/mol
• Monoisotopic Mass: 362.9898980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.8Ų

Additional information on 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide

Comprehensive Overview of 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide (CAS No. 1105220-84-5)

3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide (CAS No. 1105220-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique combination of dichlorobenzene and fluorophenoxy moieties, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its molecular structure, which offers versatility in synthetic pathways and biological activity.

The compound's sulfonamide group is a key functional element, often associated with antimicrobial and anti-inflammatory properties. This has led to its exploration in the development of novel therapeutics, especially in the context of antibiotic resistance, a pressing global health concern. Additionally, the 4-fluorophenoxy segment contributes to its lipophilicity, enhancing membrane permeability—a critical factor in drug bioavailability. These attributes align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

In agrochemical applications, 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide is studied for its potential role in sustainable agriculture. With growing emphasis on reducing environmental impact, researchers are investigating its efficacy as a low-toxicity pesticide or herbicide. The compound's structural features may allow for selective action against pests while minimizing harm to non-target organisms, addressing the rising demand for eco-friendly crop solutions.

Synthetic methodologies for this compound often involve multi-step organic reactions, including nucleophilic substitutions and sulfonylation. Recent advancements in green chemistry have also influenced its production, with efforts to optimize yields and reduce hazardous byproducts. This resonates with the broader scientific community's focus on sustainable synthesis, a topic frequently queried in academic and industrial forums.

Analytical characterization of CAS No. 1105220-84-5 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and structural verification, which are critical for regulatory compliance and reproducibility in research. The compound's stability under various conditions is another area of investigation, particularly for storage and transportation logistics.

From a commercial perspective, 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide is supplied by specialized chemical manufacturers catering to R&D sectors. Its niche application spectrum places it in the high-value fine chemicals category, with pricing influenced by scalability and patent landscapes. Discussions around supply chain resilience and localized production—topics trending in post-pandemic markets—are relevant to its availability.

Future research directions may explore the compound's utility in bioconjugation or as a building block for metal-organic frameworks (MOFs), given its functional groups. Such innovations could bridge gaps in materials science and biomedical engineering, aligning with interdisciplinary search trends like convergence technology.

In summary, 3,4-dichloro-N-2-(4-fluorophenoxy)ethylbenzene-1-sulfonamide represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and agriculture, coupled with evolving synthetic paradigms, positions it as a compound of enduring scientific and industrial interest.